Cas no 9017-08-7 (Toluenediisocyanate, diethylene glycol, adipic acid polymer)

• Product name: Toluenediisocyanate, diethylene glycol, adipic acid polymer
• CAS No: 9017-08-7
• MF: C₉H₆N₂O₂^.C₆H₁₀O₄^.C₄H₁₀O₃
• MW: 426.41774
• CID: 807253
• PubChem ID: 165740

Toluenediisocyanate, diethylene glycol, adipic acid polymer Chemical and Physical Properties

Names and Identifiers

• Toluenediisocyanate, diethylene glycol, adipic acid polymer
• 9017-08-7

• Inchi： InChI=1S/C9H6N2O2.C6H10O4.C4H10O3/c1-7-8(10-5-12)3-2-4-9(7)11-6-13;7-5(8)3-1-2-4-6(9)10;5-1-3-7-4-2-6/h2-4H,1H3;1-4H2,(H,7,8)(H,9,10);5-6H,1-4H2
• InChI Key： GLMINMJWMVZXGT-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1N=C=O)N=C=O.C(CCC(=O)O)CC(=O)O.C(COCCO)O

Computed Properties

• Exact Mass: 426.164
• Monoisotopic Mass: 426.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 379
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų